Cas no 1227587-20-3 (2-Chloro-4-methylpyridine-3-acetonitrile)

• Product Name: 2-Chloro-4-methylpyridine-3-acetonitrile
• CAS No: 1227587-20-3
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 4913500
• Update Time: 2025-05-20

2-Chloro-4-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methylpyridine-3-acetonitrile
• 2-Chloro-4-methylpyridine-3-acetonitrile

• Inchi： 1S/C8H7ClN2/c1-6-3-5-11-8(9)7(6)2-4-10/h3,5H,2H2,1H3
• InChI Key： LOXQQYHFQRNWOW-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-methylpyridine-3-acetonitrile

Introduction to 2-Chloro-4-methylpyridine-3-acetonitrile (CAS No: 1227587-20-3)

2-Chloro-4-methylpyridine-3-acetonitrile, with the chemical identifier CAS No: 1227587-20-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its chlorinated pyridine core and acetonitrile substituent, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The structural features of this compound make it a valuable building block for the development of novel pharmaceuticals, agrochemicals, and specialty chemicals.

The chloro and methyl substituents on the pyridine ring contribute to the compound's reactivity, enabling it to participate in a wide range of chemical transformations. These include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and condensation reactions, which are pivotal in constructing more complex molecular architectures. The acetonitrile moiety further enhances its utility by providing a site for further functionalization, such as nucleophilic addition or cyano group transformations.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents derived from heterocyclic compounds. 2-Chloro-4-methylpyridine-3-acetonitrile has emerged as a key intermediate in this context. Its structural motif is found in several pharmacologically active compounds that target various diseases, including infectious diseases, cancer, and neurological disorders. The compound's ability to serve as a precursor for these molecules underscores its importance in medicinal chemistry.

One of the most compelling applications of 2-Chloro-4-methylpyridine-3-acetonitrile is in the synthesis of antiviral agents. Recent studies have demonstrated its utility in generating novel pyridine-based inhibitors that disrupt viral replication mechanisms. For instance, derivatives of this compound have been explored as potential inhibitors of RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. The chloro and methyl groups on the pyridine ring facilitate modifications that enhance binding affinity to viral enzymes, leading to potent antiviral activity.

Moreover, the pharmaceutical industry has leveraged 2-Chloro-4-methylpyridine-3-acetonitrile in the development of small-molecule drugs targeting cancer pathways. Researchers have synthesized analogs of this compound that exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and metastasis. The acetonitrile group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of these drug candidates. Preclinical studies have shown promising results with these derivatives in models of solid tumors and hematological malignancies.

The agrochemical sector also benefits from the versatility of 2-Chloro-4-methylpyridine-3-acetonitrile. Its structural framework is incorporated into herbicides and fungicides that offer improved efficacy against resistant plant pathogens. The chloro substituent plays a crucial role in enhancing the bioactivity of these compounds by facilitating interactions with biological targets in plants. Recent advancements have led to the development of next-generation agrochemicals with reduced environmental impact while maintaining high crop protection capabilities.

From a synthetic chemistry perspective, 2-Chloro-4-methylpyridine-3-acetonitrile serves as a versatile scaffold for exploring new reaction pathways and methodologies. Its reactivity allows for the construction of complex heterocyclic systems through multi-step synthetic sequences. Researchers have employed palladium-catalyzed coupling reactions, transition-metal-mediated cyclizations, and organometallic transformations to generate diverse derivatives with unique properties. These efforts contribute to the expanding toolkit available for organic synthesis.

The industrial production of 2-Chloro-4-methylpyridine-3-acetonitrile adheres to stringent quality control measures to ensure consistency and purity for downstream applications. Manufacturers employ advanced purification techniques such as distillation under reduced pressure and recrystallization from appropriate solvents to achieve high-grade material. These processes are critical for maintaining the integrity of pharmaceutical intermediates and ensuring optimal performance in subsequent synthetic steps.

Future research directions involving 2-Chloro-4-methylpyridine-3-acetonitrile are likely to focus on expanding its applications into emerging fields such as precision medicine and biotechnology. The compound's adaptability makes it an attractive candidate for developing targeted therapies tailored to individual patient profiles. Additionally, advancements in green chemistry principles may drive innovations in its sustainable synthesis, aligning with global efforts toward environmentally responsible manufacturing practices.

In conclusion, 2-Chloro-4-methylpyridine-3-acetonitrile (CAS No: 1227587-20-3) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry research and industrial applications. As scientific understanding progresses, this compound will continue to play a pivotal role in discovering new bioactive molecules that address global health challenges.